96-49-1

Ethylene carbonate

In Stock

• CAS RN:
• 96-49-1

• Formula:
• C3H4O3

• InChI:
• InChI=1S/C3H4O3/c4-3-5-1-2-6-3/h1-2H2

• InChIKey:
• KMTRUDSVKNLOMY-UHFFFAOYSA-N

• Ethylene carbonate is a cyclic carbonate with high dielectric constant.
  Ethylene carbonate is a carbonate ester.
  

Hygrine

In Stock

• CAS RN:
• 496-49-1

• Formula:
• C8H15NO

• InChI:
• InChI=1S/C8H15NO/c1-7(10)6-8-4-3-5-9(8)2/h8H,3-6H2,1-2H3/t8-/m1/s1

• InChIKey:
• ADKXZIOQKHHDNQ-MRVPVSSYSA-N

• Hygrine is a 1-(1-methylpyrrolidin-2-yl)acetone that has R configuration. It is a pyrrolidine alkaloid found in the coca plant, Erythroxylum coca. It has a role as a plant metabolite. It is a 1-(1-methylpyrrolidin-2-yl)acetone and a pyrrolidine alkaloid. It is an enantiomer of a (-)-hygrine.

Anacrotine

In Stock

• CAS RN:
• 5096-49-1

• Formula:
• C18H25NO6

• InChI:
• InChI=1S/C18H25NO6/c1-4-11-7-10(2)18(3,23)17(22)24-9-12-5-6-19-8-13(20)15(14(12)19)25-16(11)21/h4-5,10,13-15,20,23H,6-9H2,1-3H3/b11-4-/t10-,13-,14-,15-,18-/m1/s1

• InChIKey:
• NPYPUYCITBTPSF-TZCAYXSXSA-N

• Anacrotine is a macrolide.

2-Hydroxy-5-nitrocinnamic acid

In Stock

• CAS RN:
• 50396-49-1

• Formula:
• C9H7NO5

• InChI:
• InChI=1S/C9H7NO5/c11-8-3-2-7(10(14)15)5-6(8)1-4-9(12)13/h1-5,11H,(H,12,13)/b4-1+

• InChIKey:
• PJUYGYRWUMRDEI-DAFODLJHSA-N

• 2-Hydroxy-5-nitrocinnamic acid is a useful research compound. Its molecular formula is C9H7NO5 and its molecular weight is 209.16 g/mol. The purity is usually 95%.

2-(Benzylamino)acetamide

In Stock

• CAS RN:
• 39796-49-1

• Formula:
• C9H12N2O

• InChI:
• InChI=1S/C9H12N2O/c10-9(12)7-11-6-8-4-2-1-3-5-8/h1-5,11H,6-7H2,(H2,10,12)

• InChIKey:
• COMVTJIXFQQFIN-UHFFFAOYSA-N

• 2-(Benzylamino)acetamide is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.2 g/mol. The purity is usually 95%.

1-Hexadecylpyrrole-2,5-dione

Usually In Stock

• CAS RN:
• 47296-49-1

• Formula:
• C20H35NO2

• InChI:
• InChI=1S/C20H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-21-19(22)16-17-20(21)23/h16-17H,2-15,18H2,1H3

• InChIKey:
• QKMBVFKXQWIKOZ-UHFFFAOYSA-N

• 1-Hexadecylpyrrole-2,5-dione is a useful research compound. Its molecular formula is C20H35NO2 and its molecular weight is 321.5 g/mol. The purity is usually 95%.

9-Bromo-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl acetate

Usually In Stock

• CAS RN:
• 13796-49-1

• Formula:
• C₂₄H₃₁BrO₆

• InChI:
• InChI=1S/C24H31BrO6/c1-13-9-18-17-6-5-15-10-16(27)7-8-21(15,3)23(17,25)19(28)11-22(18,4)24(13,30)20(29)12-31-14(2)26/h7-8,10,13,17-19,28,30H,5-6,9,11-12H2,1-4H3/t13?,17-,18-,19?,21-,22-,23-,24-/m0/s1

• 9-Bromo-11β,17,21-trihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione 21-Acetate is an intermediate used in the preparation of 9α-bromo-11β-hydroxy-substituted steroids and 6-hydroxycorticosteroids.
  
  

1-[2,4-dichloro-6-(trifluoromethyl)phenyl]-1H-pyrrole

In Stock

• CAS RN:
• 259196-49-1

• Formula:
• C11H6Cl2F3N

• InChI:
• InChI=1S/C11H6Cl2F3N/c12-7-5-8(11(14,15)16)10(9(13)6-7)17-3-1-2-4-17/h1-6H

• InChIKey:
• XUJADPOYOMFBOR-UHFFFAOYSA-N

• 1-[2,4-dichloro-6-(trifluoromethyl)phenyl]-1H-pyrrole is a useful research compound. Its molecular formula is C11H6Cl2F3N and its molecular weight is 280.07. The purity is usually 95%.

N-[3-(2-Amino-4-fluorophenoxy)phenyl]-N,N-dimethylamine

In Stock

• CAS RN:
• 937596-49-1

• Formula:
• C14H15FN2O

• InChI:
• InChI=1S/C14H15FN2O/c1-17(2)11-4-3-5-12(9-11)18-14-7-6-10(15)8-13(14)16/h3-9H,16H2,1-2H3

• InChIKey:
• JDYFOSUTNZYHHI-UHFFFAOYSA-N

• N-[3-(2-Amino-4-fluorophenoxy)phenyl]-N,N-dimethylamine is a useful research compound. Its molecular formula is C14H15FN2O and its molecular weight is 246.28 g/mol. The purity is usually 95%.

(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(2-fluorophenyl)butanoic acid

In Stock

• CAS RN:
• 270596-49-1

• Formula:
• C25H22FNO4

• InChI:
• InChI=1S/C25H22FNO4/c26-23-12-6-1-7-16(23)13-17(14-24(28)29)27-25(30)31-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h1-12,17,22H,13-15H2,(H,27,30)(H,28,29)/t17-/m0/s1

• InChIKey:
• QGZZXPYYCHIOHR-KRWDZBQOSA-N

• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(2-fluorophenyl)butanoic acid is a useful research compound. Its molecular formula is C25H22FNO4 and its molecular weight is 419.4 g/mol. The purity is usually 95%.

2-(4-Bromo-5-methylthiophen-2-YL)-1,3-dioxolane

Usually In Stock

• CAS RN:
• 479196-49-1

• Formula:
• C8H9BrO2S

• InChI:
• InChI=1S/C8H9BrO2S/c1-5-6(9)4-7(12-5)8-10-2-3-11-8/h4,8H,2-3H2,1H3

• InChIKey:
• YJVGVDPVGGHSBR-UHFFFAOYSA-N

• 2-(4-Bromo-5-methylthiophen-2-YL)-1,3-dioxolane is a useful research compound. Its molecular formula is C8H9BrO2S and its molecular weight is 249.13 g/mol. The purity is usually 95%.

6-(Bromomethyl)imidazo[2,1-b][1,3]thiazole hydrobromide

In Stock

• CAS RN:
• 330196-49-1

• Formula:
• C6H6Br2N2S

• InChI:
• InChI=1S/C6H5BrN2S.BrH/c7-3-5-4-9-1-2-10-6(9)8-5;/h1-2,4H,3H2;1H

• InChIKey:
• XINQGNGWQODEQU-UHFFFAOYSA-N

• 6-(Bromomethyl)imidazo[2,1-b][1,3]thiazole hydrobromide is a useful research compound. Its molecular formula is C6H6Br2N2S and its molecular weight is 298 g/mol. The purity is usually 95%.

(4-Carboxymethyl-tetrahydro-pyran-4-yl)-acetic acid

Usually In Stock

• CAS RN:
• 110796-49-1

• Formula:
• C9H14O5

• InChI:
• InChI=1S/C9H14O5/c10-7(11)5-9(6-8(12)13)1-3-14-4-2-9/h1-6H2,(H,10,11)(H,12,13)

• InChIKey:
• HEPKTNRDGHRNEB-UHFFFAOYSA-N

• (4-Carboxymethyl-tetrahydro-pyran-4-yl)-acetic acid is a useful research compound. Its molecular formula is C9H14O5 and its molecular weight is 202.206. The purity is usually 95%.

5-Amino-6-bromo-1(3H)-isobenzofuranone

In Stock

• CAS RN:
• 217196-49-1

• Formula:
• C8H6BrNO2

• InChI:
• InChI=1S/C8H6BrNO2/c9-6-2-5-4(1-7(6)10)3-12-8(5)11/h1-2H,3,10H2

• InChIKey:
• KMAINKMYXGXMMX-UHFFFAOYSA-N

• 5-Amino-6-bromo-1(3H)-isobenzofuranone is a useful research compound. Its molecular formula is C8H6BrNO2 and its molecular weight is 228.04 g/mol. The purity is usually 95%.

1-Benzhydryl-4-(2-methoxy-5-methylphenyl)sulfonylpiperazine

Usually In Stock

• CAS RN:
• 398996-49-1

• Formula:
• C25H28N2O3S

• InChI:
• InChI=1S/C25H28N2O3S/c1-20-13-14-23(30-2)24(19-20)31(28,29)27-17-15-26(16-18-27)25(21-9-5-3-6-10-21)22-11-7-4-8-12-22/h3-14,19,25H,15-18H2,1-2H3

• InChIKey:
• PWGBWCOSZFJMHU-UHFFFAOYSA-N

• 1-Benzhydryl-4-(2-methoxy-5-methylphenyl)sulfonylpiperazine is a useful research compound. Its molecular formula is C25H28N2O3S and its molecular weight is 436.57. The purity is usually 95%.

3-(4-methoxyphenyl)-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)propanamide

In Stock

• CAS RN:
• 872596-49-1

• Formula:
• C21H21N3O2S

• InChI:
• InChI=1S/C21H21N3O2S/c1-26-17-10-7-15(8-11-17)9-12-20(25)22-21-18-13-27-14-19(18)23-24(21)16-5-3-2-4-6-16/h2-8,10-11H,9,12-14H2,1H3,(H,22,25)

• InChIKey:
• DJELWQSAWRLHPV-UHFFFAOYSA-N

• 3-(4-methoxyphenyl)-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)propanamide is a useful research compound. Its molecular formula is C21H21N3O2S and its molecular weight is 379.48. The purity is usually 95%.

2,2-dimethyl-N-[2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl]propanamide

In Stock

• CAS RN:
• 893996-49-1

• Formula:
• C18H24N2OS

• InChI:
• InChI=1S/C18H24N2OS/c1-12-7-6-8-14(11-12)16-20-13(2)15(22-16)9-10-19-17(21)18(3,4)5/h6-8,11H,9-10H2,1-5H3,(H,19,21)

• InChIKey:
• WFYWQRFFGJEKBD-UHFFFAOYSA-N

• 2,2-dimethyl-N-[2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl]propanamide is a useful research compound. Its molecular formula is C18H24N2OS and its molecular weight is 316.46. The purity is usually 95%.

Hosenkoside K

In Stock

• CAS RN:
• 160896-49-1

• Formula:
• C54H92O25

• InChI:
• InChI=1S/C54H92O25/c1-23(20-71-46-41(67)37(63)33(59)26(16-55)74-46)25-8-13-54(22-72-25)15-14-52(4)24(45(54)70)6-7-31-50(2)11-10-32(51(3,30(50)9-12-53(31,52)5)21-73-47-42(68)38(64)34(60)27(17-56)75-47)78-49-44(40(66)36(62)29(19-58)77-49)79-48-43(69)39(65)35(61)28(18-57)76-48/h23-49,55-70H,6-22H2,1-5H3/t23-,24+,25-,26+,27+,28+,29+,30+,31+,32-,33+,34+,35+,36+,37-,38-,39-,40-,41+,42+,43+,44+,45+,46+,47+,48-,49-,50-,51-,52+,53+,54+/m0/s1

• InChIKey:
• JWINIHBXRZXFKL-SGBJXWCQSA-N

• Hosenkoside K is a natural product found in Impatiens balsamina with data available.

1-(4-fluorophenyl)-4-methoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide

In Stock

• CAS RN:
• 1019096-49-1

• Formula:
• C14H12FN5O2S

• InChI:
• InChI=1S/C14H12FN5O2S/c1-8-17-18-14(23-8)16-13(21)12-11(22-2)7-20(19-12)10-5-3-9(15)4-6-10/h3-7H,1-2H3,(H,16,18,21)

• InChIKey:
• HLXTUMIWWLYCJO-UHFFFAOYSA-N

• 1-(4-fluorophenyl)-4-methoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C14H12FN5O2S and its molecular weight is 333.34 g/mol. The purity is usually 95%.

3-Dimethylphosphorylpropan-1-amine;hydrochloride

In Stock

• CAS RN:
• 2248296-49-1

• Formula:
• C5H15ClNOP

• InChI:
• InChI=1S/C5H14NOP.ClH/c1-8(2,7)5-3-4-6;/h3-6H2,1-2H3;1H

• InChIKey:
• KODDQVKESKGJGM-UHFFFAOYSA-N

• 3-Dimethylphosphorylpropan-1-amine;hydrochloride is a useful research compound. Its molecular formula is C5H15ClNOP and its molecular weight is 171.6. The purity is usually 95%.

2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}-N-(3-methylphenyl)acetamide

In Stock

• CAS RN:
• 1030096-49-1

• Formula:
• C19H24N4O2

• InChI:
• InChI=1S/C19H24N4O2/c1-14-7-6-8-16(11-14)21-17(24)13-25-18-12-15(2)20-19(22-18)23-9-4-3-5-10-23/h6-8,11-12H,3-5,9-10,13H2,1-2H3,(H,21,24)

• InChIKey:
• MMYWZXBZDDESQK-UHFFFAOYSA-N

• 2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}-N-(3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C19H24N4O2 and its molecular weight is 340.4 g/mol. The purity is usually 95%.

1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)piperidine-3-carboxamide

In Stock

• CAS RN:
• 1797696-49-1

• Formula:
• C18H21N9O2

• InChI:
• InChI=1S/C18H21N9O2/c28-17-4-1-7-21-26(17)10-8-20-18(29)14-3-2-9-25(11-14)15-5-6-16(24-23-15)27-13-19-12-22-27/h1,4-7,12-14H,2-3,8-11H2,(H,20,29)

• InChIKey:
• QRZCKXSPYWCNND-UHFFFAOYSA-N

• 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C18H21N9O2 and its molecular weight is 395.427. The purity is usually 95%.

N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]pent-4-enamide

In Stock

• CAS RN:
• 2379996-49-1

• Formula:
• C14H15NO2S

• InChI:
• InChI=1S/C14H15NO2S/c1-2-3-4-14(16)15-8-13-7-12(10-18-13)11-5-6-17-9-11/h2,5-7,9-10H,1,3-4,8H2,(H,15,16)

• InChIKey:
• YEMMHXXTSJXCAA-UHFFFAOYSA-N

• N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]pent-4-enamide is a useful research compound. Its molecular formula is C14H15NO2S and its molecular weight is 261.34. The purity is usually 95%.

[(1S,5S)-6,6-Difluoro-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine;hydrochloride

In Stock

• CAS RN:
• 2418596-49-1

• Formula:
• C6H10ClF2NO

• InChI:
• InChI=1S/C6H9F2NO.ClH/c7-6(8)4-1-10-3-5(4,6)2-9;/h4H,1-3,9H2;1H/t4-,5+;/m1./s1

• InChIKey:
• VAHHBWQKCXYHHZ-JBUOLDKXSA-N

• [(1S,5S)-6,6-Difluoro-3-oxabicyclo[3.1.0]hexan-1-yl]methanamine;hydrochloride is a useful research compound. Its molecular formula is C6H10ClF2NO and its molecular weight is 185.6. The purity is usually 95%.